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Compound of Interest

Compound Name: 3-Oxo-C8-HSL

Cat. No.: B1678267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and purity of

synthetic N-(3-Oxooctanoyl)-L-homoserine lactone (3-Oxo-C8-HSL), a key quorum-sensing

signal molecule in many Gram-negative bacteria. Detailed protocols for its use in common

research applications are also provided to facilitate experimental design and execution.

Commercial Availability and Purity of Synthetic 3-
Oxo-C8-HSL
Synthetic 3-Oxo-C8-HSL is readily available from several commercial suppliers, generally with

high purity suitable for research purposes. The compound is typically supplied as a crystalline

solid or powder and requires storage at low temperatures to ensure stability.
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Supplier
Catalog
Number
(Example)

Purity
Physical
Format

Storage
Temperature

Cayman

Chemical
10011206 ≥98% Crystalline Solid -20°C

Sigma-Aldrich

(MilliporeSigma)
O1764 ≥97% (HPLC) White Powder -20°C

MedChemExpres

s
HY-W685561 97.67% Solid

Room

temperature

(short term),

-20°C (long term)

Chemodex O0058 High Purity Not specified -20°C

Signaling Pathways Involving 3-Oxo-C8-HSL
3-Oxo-C8-HSL is a member of the N-acyl-homoserine lactone (AHL) family of signaling

molecules that play a central role in bacterial quorum sensing. This process allows bacteria to

coordinate gene expression in a cell-density-dependent manner, regulating phenotypes such

as biofilm formation, virulence factor production, and antibiotic resistance.[1]

General LuxI/LuxR-type Quorum Sensing Circuit
A common mechanism for AHL-mediated quorum sensing is the LuxI/LuxR-type system. In this

pathway, a LuxI-family synthase produces a specific AHL molecule. As the bacterial population

density increases, the extracellular concentration of the AHL surpasses a threshold, leading to

its diffusion back into the cells. Inside the cytoplasm, the AHL binds to its cognate LuxR-family

transcriptional regulator. This complex then typically dimerizes and binds to specific DNA

sequences known as lux boxes, activating or repressing the transcription of target genes.
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A simplified diagram of the LuxI/LuxR quorum sensing pathway.

Bacterial Cell

LuxI-family
Synthase

3-Oxo-C8-HSL

Synthesis

LuxR-family
Regulator (inactive)

LuxR-AHL Complex
(active dimer)

Activation &
Dimerization

Binding

3-Oxo-C8-HSL
(extracellular)

Diffusion

DNA (lux box)

Binds

Target Genes

Regulates Transcription

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1678267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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